Cas no 15341-57-8 (2-Naphthalenol,2-(N-phenylcarbamate))
15341-57-8 structure
Product Name:2-Naphthalenol,2-(N-phenylcarbamate)
CAS No:15341-57-8
MF:C17H13NO2
MW:263.290624380112
CID:187198
PubChem ID:271590
Update Time:2025-04-19
2-Naphthalenol,2-(N-phenylcarbamate) Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenol,2-(N-phenylcarbamate)
- naphthalen-2-yl N-phenylcarbamate
- AC1L6QKZ
- AC1Q627N
- AR-1K5938
- CTK4C7833
- naphthalen-2-yl phenylcarbamate
- NSC115231
- phenyl-carbamic acid-[2]naphthyl ester
- Phenyl-carbamidsaeure-[2]naphthylester
- NSC-115231
- AKOS024339773
- SCHEMBL10966689
- 2-Naphthyl phenylcarbamate
- 15341-57-8
- DTXSID70297309
-
- Inchi: 1S/C17H13NO2/c19-17(18-15-8-2-1-3-9-15)20-16-11-10-13-6-4-5-7-14(13)12-16/h1-12H,(H,18,19)
- InChI Key: CQZFJFILBMLBSV-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=CC=1)=O)C1=CC=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 263.09469
- Monoisotopic Mass: 263.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
- LogP: 4.52370
2-Naphthalenol,2-(N-phenylcarbamate) Related Literature
-
1. CLII.—Investigations on the dependence of rotatory power on chemical constitution. Part III. The rotations of ac-tetrahydro-2-naphthol and some of its estersRobert Howson Pickard,Joseph Kenyon J. Chem. Soc. Trans. 1912 101 1427
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